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The diagram below outlines the complete experimental procedure from sample preparation to final analysis.
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QuEChERS-HPLC-MS/MS Workflow for Fludioxonil in Cherries

Start: Homogenized Cherry Sample (10.0 ± 0.1 g)

Extraction

Add 10 mL Acetonitrile
(containing 1% Acetic Acid)

Add QuEChERS Salts:
4 g MgSO₄, 1 g NaCl,

1 g Na₃Citrate, 0.5 g Na₂HCitrate

Shake Vigorously for 1 min

Centrifuge
(5,000 rpm for 5 min)

Clean-up (d-SPE)

Transfer 6 mL supernatant
to d-SPE tube
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d-SPE Tube contains:
150 mg MgSO₄, 50 mg PSA,

50 mg C18

Vortex for 30 s

Centrifuge
(5,000 rpm for 5 min)

Instrumental Analysis

Filter Supernatant
(0.22 μm PTFE filter)

Inject into HPLC-MS/MS

Click to download full resolution via product page

Detailed Experimental Protocol

Sample Preparation and Extraction

Sample Homogenization: Fresh cherry samples should be pitted and thoroughly homogenized using

a commercial food blender until a consistent puree is achieved [1].
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Weighing: Accurately weigh 10.0 ± 0.1 g of the homogenized sample into a 50 mL centrifuge tube [1].

Solvent Extraction: Add 10 mL of acetonitrile (AcN) containing 1% (v/v) acetic acid to the sample [2].
Salting-Out: Immediately add a salt mixture to induce phase separation. A common and effective

mixture is 4 g of anhydrous magnesium sulfate (MgSO₄), 1 g of sodium chloride (NaCl), 1 g of
trisodium citrate dihydrate (Na₃Citrate), and 0.5 g of disodium hydrogen citrate sesquihydrate

(Na₂HCitrate) [2].
Shaking and Centrifugation: Seal the tube tightly and shake vigorously for 1 minute to ensure

thorough mixing. Then, centrifuge at approximately 5,000 rpm for 5 minutes. The cherry/acetonitrile
mixture will separate into distinct layers [1].

Extract Clean-up (d-SPE)

Transfer: Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube. Avoid
disturbing the lower aqueous and solid pellet.
d-SPE Sorbents: The d-SPE tube should contain a mixture of 150 mg MgSO₄ (for water removal), 50
mg Primary Secondary Amine (PSA) sorbent (for removing organic acids, sugars, and fatty acids),

and 50 mg C18 (for removing non-polar interferents like lipids and pigments) [1] [2].
Clean-up Step: Vortex the d-SPE tube for 30 seconds to maximize contact between the extract and

the sorbents, then centrifuge again at 5,000 rpm for 5 minutes [1].
Filtration: Prior to instrumental analysis, pass the final cleaned extract through a 0.22 μm

Polytetrafluoroethylene (PTFE) syringe filter [1].
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HPLC-MS/MS Instrumental Analysis

This method provides high sensitivity and selectivity for fludioxonil detection [1].

Chromatographic Conditions

Column: C18 reversed-phase column (e.g., ZORBAX Eclipse Plus-C18, 3.0 mm × 150 mm, 3.5 μm)

[2].
Mobile Phase: Gradient elution using:

A: 5 mM Ammonium Acetate and 0.1% Formic Acid in ultra-pure water.
B: Methanol or Acetonitrile [1] [2].

Flow Rate: 0.45 mL/min [2].
Column Temperature: 40 °C [2].

Injection Volume: 1-2 μL [1].

Mass Spectrometric Conditions

Ionization Mode: Electrospray Ionization in negative mode (ESI-) has been shown to provide higher

sensitivity and better fragmentation for fludioxonil [1].
Detection: Multiple Reaction Monitoring (MRM).

Ion Transitions: Monitor the quantifier and qualifier ion transitions for confident identification and
accurate quantification. The specific transitions and parameters optimized for fludioxonil are listed in

the table below [1].

Method Validation Parameters

The established method has been validated for reliability in detecting fludioxonil in cherries [1].

Validation Parameter Result / Value for Fludioxonil

Retention Time ~1.00 min [1]

Linear Range Up to 0.20 mg/L [3]

Linearity (R²) > 0.99 [1]
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Validation Parameter Result / Value for Fludioxonil

Recovery (%) 81 – 94% [1]

Precision (RSD%) 2.5 – 11.9% [1]

Limit of Detection (LOD) 0.005 mg/kg [1]

Limit of Quantification (LOQ) 0.01 mg/kg [1]

Precursor Ion (m/z) 247 [1]

Quantifier Ion (m/z) 247 > 126 [1]

Qualifier Ion (m/z) 247 > 180.1 [1]

Application Notes & Troubleshooting

Matrix Effects: Cherry matrix can cause ion suppression or enhancement. Using matrix-matched
calibration standards (preparing calibration curves in a blank cherry extract) is crucial for accurate
quantification [1] [4].

Solvent-to-Sample Ratio: A 1:1 (w/v) ratio (10 g sample / 10 mL AcN) is standard. For smaller
sample sizes, increasing the solvent volume can significantly improve the extraction efficiency of

lipophilic pesticides [4].
Clean-up Specifics: The PSA and C18 sorbents are highly effective for the cherry matrix. If samples

are particularly pigmented, a minimal amount of Graphitized Carbon Black (GCB, ~0.01g) can be
added to the d-SPE to remove pigments, but use it cautiously as it can also adsorb planar pesticides

[2].
Dissipation and Safety: Studies show fludioxonil dissipates in cherries with a half-life of 33.7–44.7

days. Terminal residues were found to be below the EU Maximum Residue Limit (MRL of 5.00
mg/kg), and dietary risk assessment indicated an acceptably low risk to consumers (Risk Quotient of

0.61%) [1].

Alternative Methods

While HPLC-MS/MS is preferred, fludioxonil can also be analyzed using Gas Chromatography with a

Nitrogen Phosphorus Detector (GC-NPD). This method requires careful cleanup, potentially including a
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Solid-Phase Extraction (SPE) step with a silica cartridge, to manage matrix interference [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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